Cas no 302564-45-0 ((E)-N-allyl-2-((5-(2,4-dichlorophenyl)furan-2-yl)methylene)hydrazine-1-carbothioamide)

• Product name: (E)-N-allyl-2-((5-(2,4-dichlorophenyl)furan-2-yl)methylene)hydrazine-1-carbothioamide
• CAS No: 302564-45-0
• MF: C₁₅H₁₃Cl₂N₃OS
• MW: 354.254219770432
• CID: 6418521
• PubChem ID: 5333107

(E)-N-allyl-2-((5-(2,4-dichlorophenyl)furan-2-yl)methylene)hydrazine-1-carbothioamide Chemical and Physical Properties

Names and Identifiers

• 302564-45-0
• SCHEMBL4329310
• MLS000558690
• 1-[(E)-[5-(2,4-dichlorophenyl)furan-2-yl]methylideneamino]-3-prop-2-enylthiourea
• AKOS000524032
• SMR000174776
• F0095-1926
• SCHEMBL4329305
• 1-[(E)-{[5-(2,4-DICHLOROPHENYL)FURAN-2-YL]METHYLIDENE}AMINO]-3-(PROP-2-EN-1-YL)THIOUREA
• (E)-N-allyl-2-((5-(2,4-dichlorophenyl)furan-2-yl)methylene)hydrazinecarbothioamide
• CHEMBL3193826
• (E)-N-allyl-2-((5-(2,4-dichlorophenyl)furan-2-yl)methylene)hydrazine-1-carbothioamide
• Hydrazinecarbothioamide, 2-[[5-(2,4-dichlorophenyl)-2-furanyl]methylene]-N-2-propen-1-yl-

• Inchi： 1S/C15H13Cl2N3OS/c1-2-7-18-15(22)20-19-9-11-4-6-14(21-11)12-5-3-10(16)8-13(12)17/h2-6,8-9H,1,7H2,(H2,18,20,22)
• InChI Key： MJQQWDGHIOIFSN-UHFFFAOYSA-N
• SMILES： N(C(NCC=C)=S)N=CC1=CC=C(C2=CC=C(Cl)C=C2Cl)O1

Computed Properties

• Exact Mass: 353.0156386g/mol
• Monoisotopic Mass: 353.0156386g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 422
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 81.6Ų

Experimental Properties

• Density: 1.34±0.1 g/cm3(Predicted)
• Boiling Point: 461.7±55.0 °C(Predicted)
• pka: 10.71±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on (E)-N-allyl-2-((5-(2,4-dichlorophenyl)furan-2-yl)methylene)hydrazine-1-carbothioamide

Comprehensive Overview of (E)-N-allyl-2-((5-(2,4-dichlorophenyl)furan-2-yl)methylene)hydrazine-1-carbothioamide (CAS No. 302564-45-0)

The compound (E)-N-allyl-2-((5-(2,4-dichlorophenyl)furan-2-yl)methylene)hydrazine-1-carbothioamide, identified by its CAS No. 302564-45-0, is a structurally unique molecule that has garnered significant interest in the fields of medicinal chemistry and material science. Its complex name reflects its intricate molecular architecture, which combines a furan ring, a dichlorophenyl group, and a hydrazine-carbothioamide moiety. This combination of functional groups makes it a promising candidate for various applications, particularly in drug discovery and agrochemical research.

One of the most intriguing aspects of (E)-N-allyl-2-((5-(2,4-dichlorophenyl)furan-2-yl)methylene)hydrazine-1-carbothioamide is its potential as a bioactive compound. Researchers have explored its interactions with biological targets, such as enzymes and receptors, due to its ability to form hydrogen bonds and π-π stacking interactions. These properties are critical for designing small-molecule inhibitors or modulators, which are highly sought after in the development of new therapeutics. The presence of the allyl group and thioamide functionality further enhances its reactivity, making it a versatile building block in synthetic chemistry.

In recent years, the demand for heterocyclic compounds like (E)-N-allyl-2-((5-(2,4-dichlorophenyl)furan-2-yl)methylene)hydrazine-1-carbothioamide has surged, driven by their applications in pharmaceutical intermediates and agrochemical formulations. The furan and dichlorophenyl components are particularly noteworthy, as they are often associated with antimicrobial and antifungal activities. This aligns with current trends in addressing antibiotic resistance and the need for novel crop protection agents. As such, this compound is frequently discussed in academic forums and patent literature.

From a synthetic perspective, the preparation of CAS No. 302564-45-0 involves multi-step organic reactions, including condensation, allylation, and thionation. These processes require precise control of reaction conditions to achieve high yields and purity. The compound's stability under various pH and temperature conditions has also been a topic of investigation, as it influences its suitability for formulation development. Researchers often highlight its solubility and logP values, which are critical parameters for bioavailability and environmental fate studies.

The growing interest in sustainable chemistry has further elevated the relevance of (E)-N-allyl-2-((5-(2,4-dichlorophenyl)furan-2-yl)methylene)hydrazine-1-carbothioamide. Its potential as a green catalyst or biodegradable additive is being explored, aligning with global initiatives to reduce the environmental impact of chemical processes. Additionally, its role in photodynamic therapy and fluorescence imaging has been investigated, leveraging its unique optical properties for biomedical applications.

In conclusion, (E)-N-allyl-2-((5-(2,4-dichlorophenyl)furan-2-yl)methylene)hydrazine-1-carbothioamide (CAS No. 302564-45-0) represents a multifaceted compound with broad applicability across scientific disciplines. Its structural features, combined with its bioactivity and synthetic versatility, make it a valuable subject of ongoing research. As the scientific community continues to uncover its potential, this compound is poised to play a pivotal role in advancing drug discovery, agricultural science, and environmental sustainability.